Cas no 51867-62-0 (2H-1-Benzopyran-3-carbonylchloride, 7-methoxy-2-oxo-)
51867-62-0 structure
Product Name:2H-1-Benzopyran-3-carbonylchloride, 7-methoxy-2-oxo-
CAS No:51867-62-0
MF:C11H7ClO4
MW:238.62388253212
CID:373791
PubChem ID:6452520
Update Time:2025-04-19
2H-1-Benzopyran-3-carbonylchloride, 7-methoxy-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-3-carbonylchloride, 7-methoxy-2-oxo-
- 3-chloroformyl-7-methoxycoumarin
- 7-methoxy-2-oxochromene-3-carbonyl chloride
- 2H-1-Benzopyran-3-carbonyl chloride,7-methoxy-2-oxo
- CFMOC
- SCHEMBL11829416
- 51867-62-0
- DTXSID30199830
- 2H-1-Benzopyran-3-carbonyl chloride, 7-methoxy-2-oxo-
-
- Inchi： 1S/C11H7ClO4/c1-15-7-3-2-6-4-8(10(12)13)11(14)16-9(6)5-7/h2-5H,1H3
- InChI Key： HCIQQGFQZYVOLX-UHFFFAOYSA-N
- SMILES： ClC(C1C(=O)OC2C=C(C=CC=2C=1)OC)=O
Computed Properties
- Exact Mass: 238.00300
- Monoisotopic Mass: 238.003286
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
Experimental Properties
- Density: 1.444
- Boiling Point: 407.5°Cat760mmHg
- Flash Point: 182.9°C
- Refractive Index: 1.591
- PSA: 56.51000
- LogP: 2.18060
2H-1-Benzopyran-3-carbonylchloride, 7-methoxy-2-oxo- Customs Data
- HS CODE：2932209090
- Customs Data：
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2H-1-Benzopyran-3-carbonylchloride, 7-methoxy-2-oxo- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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